Cas no 893739-03-2 (4'-Morpholino-[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 4'-Morpholino-[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 893739-03-2
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 5140994
• PubChem ID: 20100034
• Update Time: 2026-03-03

4'-Morpholino-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxaldehyde, 4'-(4-morpholinyl)-
• 4'-morpholino-[1,1'-biphenyl]-4-carbaldehyde
• SCHEMBL22579249
• 4-(4-morpholin-4-ylphenyl)benzaldehyde
• LCZC3029
• 4'-(4-Morpholinyl)[1,1'-biphenyl]-4-carbaldehyde
• G63658
• AKOS004118886
• 893739-03-2
• 4'-Morpholino-[1,1'-biphenyl]-4-carbaldehyde

• Inchi： 1S/C17H17NO2/c19-13-14-1-3-15(4-2-14)16-5-7-17(8-6-16)18-9-11-20-12-10-18/h1-8,13H,9-12H2
• InChI Key： RMDLOAVWJYTLRX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(N3CCOCC3)C=C2)=CC=C(C=O)C=C1

Computed Properties

• Exact Mass: 267.125928785g/mol
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 4'-Morpholino-[1,1'-biphenyl]-4-carbaldehyde

Introduction to 4'-Morpholino-[1,1'-biphenyl]-4-carbaldehyde (CAS No. 893739-03-2) in Modern Chemical Biology

The compound 4'-Morpholino-[1,1'-biphenyl]-4-carbaldehyde, identified by the CAS number 893739-03-2, represents a fascinating intersection of structural complexity and biological functionality. As a derivative of biphenyl with a morpholino substituent and an aldehyde functional group, this molecule has garnered attention in the field of chemical biology due to its unique structural features and potential applications in drug discovery and molecular recognition.

The biphenyl core, characterized by its planar aromatic system, contributes to the compound's rigidity and stability, making it a valuable scaffold for designing molecules with specific spatial constraints. This structural motif is frequently employed in medicinal chemistry to enhance binding affinity and selectivity. The introduction of the morpholino group at the 4'-position introduces a nitrogen-rich heterocyclic ring, which is known for its ability to modulate both hydrophobicity and electronic properties. Morpholino derivatives are widely recognized for their stability in biological environments and their potential as bioisosteres in drug design.

The presence of the aldehyde functional group at the 4-position adds another layer of reactivity, enabling diverse chemical transformations such as condensation reactions with amino compounds to form Schiff bases or further derivatization into amides or other functional groups. This reactivity makes 4'-Morpholino-[1,1'-biphenyl]-4-carbaldehyde a versatile building block for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been significant interest in exploring the pharmacological potential of biphenyl derivatives, particularly those incorporating morpholino groups. These compounds have been investigated for their interactions with various biological targets, including enzymes and receptors. For instance, studies have demonstrated that certain biphenyl-based morpholino derivatives exhibit inhibitory effects on enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents.

One notable area of research involves the use of 4'-Morpholino-[1,1'-biphenyl]-4-carbaldehyde as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The aldehyde group provides a convenient handle for covalent modification of protein surfaces, while the biphenyl core ensures high binding affinity. Such inhibitors have shown promise in preclinical studies for diseases characterized by aberrant protein-protein interactions, such as cancer and neurodegenerative disorders.

The morpholino substituent also contributes to the compound's ability to modulate receptor activity. Morpholine derivatives are known to influence ligand-receptor binding kinetics by altering both hydrophobic interactions and hydrogen bonding networks. This has been exploited in the design of novel agonists and antagonists for G protein-coupled receptors (GPCRs), which are critical targets for many therapeutic interventions. The structural features of 4'-Morpholino-[1,1'-biphenyl]-4-carbaldehyde make it an attractive candidate for developing selective GPCR modulators with improved pharmacokinetic profiles.

Advances in computational chemistry have further enhanced the utility of 4'-Morpholino-[1,1'-biphenyl]-4-carbaldehyde in drug discovery. Molecular modeling studies have revealed that this compound can effectively interact with specific pockets on biological targets through a combination of hydrophobic stacking interactions provided by the biphenyl core and hydrogen bonding capabilities of the morpholino and aldehyde groups. These insights have guided the optimization of synthetic routes to improve potency and selectivity.

Moreover, the compound's stability under various conditions makes it suitable for use in high-throughput screening (HTS) assays. Its well-defined structure allows for rapid synthesis of libraries containing analogs with modified substituents, enabling systematic exploration of structure-activity relationships (SAR). Such libraries have been instrumental in identifying lead compounds for further development into clinical candidates.

In conclusion, 4'-Morpholino-[1,1'-biphenyl]-4-carbaldehyde (CAS No. 893739-03-2) stands out as a versatile scaffold with significant potential in chemical biology and drug discovery. Its unique combination of structural features—namely the biphenyl core, morpholino substituent, and aldehyde functional group—makes it an attractive candidate for designing molecules with tailored biological activities. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a building block in modern pharmaceutical development.